Cas no 2308463-03-6 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• CAS No: 2308463-03-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6116369
• PubChem ID: 165813688
• Update Time: 2025-07-23

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• EN300-1576764
• 2308463-03-6
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-5-14-23(25(31)27-17(4-2)15-24(29)30)28-26(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,3-5,14-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17-,23?/m1/s1
• InChI Key： ABPCYROCCZFHOQ-LIXIDFRTSA-N
• SMILES： O(C(NC(C(N[C@@H](CC(=O)O)CC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid

Introduction to Compound with CAS No. 2308463-03-6 and Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid

The compound identified by the CAS number 2308463-03-6 and the product name (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial development. The structure of this molecule is intricate, featuring a combination of amino acid derivatives and fluorene-based functional groups, which contribute to its unique chemical properties and potential therapeutic applications.

One of the most striking features of this compound is its chiral center, specifically the (3R) configuration, which is crucial for its biological activity. Chirality plays a pivotal role in the pharmacological properties of many drugs, as the spatial arrangement of atoms can significantly influence how a molecule interacts with biological targets. In the case of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid, the specific stereochemistry enhances its binding affinity and selectivity, making it an attractive candidate for further development.

The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the molecule adds another layer of complexity and functionality. This moiety is known for its stability and ability to enhance the solubility and bioavailability of pharmaceutical compounds. Additionally, the methoxycarbonyl group can participate in hydrogen bonding interactions, which are essential for effective binding to biological targets. These features make this compound particularly interesting for drug design and development.

In recent years, there has been growing interest in the use of fluorene derivatives as pharmacophores due to their unique chemical properties. Fluorene-based compounds have shown potential in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The compound in question combines these fluorene derivatives with amino acid-like structures, creating a hybrid molecule that may exhibit synergistic effects when used in combination therapies.

Current research in this area has focused on understanding how structural modifications can influence the biological activity of these compounds. Studies have shown that small changes in the molecular structure can significantly alter the pharmacokinetic properties and target specificity. For instance, modifications to the side chains or the presence of additional functional groups can enhance or reduce binding affinity depending on the desired therapeutic outcome.

The development of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid is part of a broader effort to discover new drugs that are more effective and have fewer side effects than existing treatments. The compound's unique structure suggests that it may have applications in treating a variety of diseases, particularly those where protein-protein interactions are key mechanisms. For example, it has shown promise in preclinical studies as a potential inhibitor of certain enzymes involved in cancer progression.

One of the most exciting aspects of this compound is its potential for use in targeted therapy. By designing molecules that specifically interact with disease-causing proteins or enzymes, researchers can develop treatments that are more precise and less toxic to healthy cells. The fluorene moiety in this compound may play a critical role in targeting specific cellular pathways, while the amino acid derivative portion provides structural stability and enhances bioavailability.

The synthesis of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce such molecules with high purity and yield. Techniques such as chiral resolution and asymmetric synthesis are essential for obtaining the correct stereochemistry required for biological activity. These methods ensure that the final product has the desired (3R) configuration, which is critical for its function.

Once synthesized, rigorous testing is necessary to evaluate the safety and efficacy of this compound before it can be considered for clinical use. Preclinical studies involving cell cultures and animal models are typically conducted to assess how well the compound interacts with biological systems and whether it produces any adverse effects. These studies provide valuable data on dosing regimens, toxicity profiles, and potential therapeutic benefits.

The results from these preclinical studies will guide decisions about whether to proceed with human clinical trials. If successful, such trials will further evaluate the compound's safety and effectiveness in humans, ultimately leading to its approval by regulatory agencies like the FDA or EMA. The process is lengthy but essential for ensuring that new drugs are safe and effective for patients.

In conclusion,(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid represents a significant step forward in pharmaceutical chemistry. Its unique structure and promising biological activities make it an intriguing candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in treating complex diseases.